Cas no 30118-02-6 (2-(3-Bromophenyl)-3-oxobutanenitrile)

• Product Name: 2-(3-Bromophenyl)-3-oxobutanenitrile
• CAS No: 30118-02-6
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD12138972
• CID: 2855940
• PubChem ID: 14112137
• Update Time: 2025-10-29

2-(3-Bromophenyl)-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-phenyl)-acetoacetonitrile
• 2-(3-Brom-phenyl)-acetoacetonitril;2-(3-Bromo-phenyl)-3-oxo-butyronitrile;
• FBA11802
• EN300-320879
• 2-(3-bromophenyl)-3-oxobutanenitrile
• 30118-02-6
• BS-27864
• SCHEMBL4175399
• 2-(3-Bromophenyl)-3-oxobutanenitrile

• MDL： MFCD12138972
• Inchi： 1S/C10H8BrNO/c1-7(13)10(6-12)8-3-2-4-9(11)5-8/h2-5,10H,1H3
• InChI Key： YNSRFDBOLZEERT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C#N)C(C)=O

Computed Properties

• Exact Mass: 236.97900
• Monoisotopic Mass: 236.97893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 2.64528

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-Bromophenyl)-3-oxobutanenitrile

Comprehensive Guide to 2-(3-Bromophenyl)-3-oxobutanenitrile (CAS No. 30118-02-6): Properties, Applications, and Market Insights

2-(3-Bromophenyl)-3-oxobutanenitrile (CAS No. 30118-02-6) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its bromophenyl and oxobutanenitrile functional groups, serves as a versatile intermediate in the synthesis of various high-value chemicals. Its unique structural features make it particularly valuable in the development of advanced materials and bioactive molecules.

The chemical structure of 2-(3-Bromophenyl)-3-oxobutanenitrile includes a bromine atom attached to a phenyl ring, which enhances its reactivity in cross-coupling reactions. This property is crucial for applications in pharmaceutical synthesis, where it is often used to create complex molecular architectures. Researchers and manufacturers frequently search for "2-(3-Bromophenyl)-3-oxobutanenitrile synthesis" or "CAS 30118-02-6 applications" to explore its potential in drug development and material science.

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Looking ahead, the future of 2-(3-Bromophenyl)-3-oxobutanenitrile appears promising, with ongoing research exploring its potential in new therapeutic areas and advanced material applications. As the chemical industry continues to innovate, this compound is likely to remain a key player in the development of next-generation solutions. For those interested in the latest advancements, keeping an eye on "emerging uses of oxobutanenitrile derivatives" and "30118-02-6 research updates" will be invaluable.

In summary, 2-(3-Bromophenyl)-3-oxobutanenitrile (CAS No. 30118-02-6) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and beyond. Its unique properties and versatility make it a valuable asset for researchers and industries alike. By staying informed about its latest uses and market trends, professionals can leverage this compound to drive innovation and achieve groundbreaking results.